Cas no 893567-09-4 (2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with a cyclopropyl group and a tetramethyl dioxaborolane moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The cyclopropyl substituent enhances steric and electronic modulation, while the dioxaborolane group offers improved stability and handling compared to free boronic acids. Its robust structure ensures compatibility with a range of reaction conditions, making it valuable in pharmaceutical and agrochemical research. The product is typically supplied in high purity, ensuring reliable performance in synthetic applications.

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

893567-09-4 structure

Product Name:2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:893567-09-4

MF:C₁₄H₂₀BNO₂

MW:245.1251039505

MDL:MFCD09952039

CID:1006867

PubChem ID:45786429

Update Time:2025-10-16

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 6-cyclopropyl-3-pyridinyl boronic acid pinacol ester
- 6-Cyclopropylpyridine-3-boronic acid pinacol ester
- Pyridine, 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 6-Cyclopropylpyridine-3-boronicacidpinacolester
- PubChem22000
- XJHHJKRQUDXIKL-UHFFFAOYSA-N
- 4763AC
- MB08243
- FCH2829610
- SY028977
- AX8164832
- ST2404380
- 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)
- 2-Cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- SCHEMBL196887
- DTXSID40671339
- 2-Cyclopropyl-5-pyridinyl boronic acid pinacol ester
- DS-2197
- AKOS015919285
- CS-W006999
- FD10110
- 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine;6-Cyclopropylpyridine-3-boronic Acid Pinacol Ester
- 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
- 893567-09-4
- A850335
- 2-CYCLOPROPYLPYRIDINE-5-BORONIC ACID PINACOL ESTER
- MFCD09952039
- 2-Cyclopropyl-5-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)pyridine
- J-509253
- 6-cyclopropyl-3-pyridinylboronic acid pinacol ester
- 2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- MDL： MFCD09952039
- Inchi： 1S/C14H20BNO2/c1-13(2)14(3,4)18-15(17-13)11-7-8-12(16-9-11)10-5-6-10/h7-10H,5-6H2,1-4H3
- InChI Key： XJHHJKRQUDXIKL-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=C(C=C2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 245.15900
Monoisotopic Mass: 245.1587090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4

Experimental Properties

Boiling Point: 354.1℃ at 760 mmHg
PSA: 31.35000
LogP: 2.25820

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KU216-50mg	2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95+%	50mg	319.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KU216-200mg	2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95+%	200mg	870.0CNY	2021-08-04
Chemenu	CM136991-250mg	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95%	250mg	$174	2023-03-07
Chemenu	CM136991-1g	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95%	1g	$524	2023-03-07
abcr	AB268403-250 mg	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine; .	893567-09-4		250mg	€318.80	2023-04-26
abcr	AB268403-1 g	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine; .	893567-09-4		1g	€709.20	2023-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C848983-50mg	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95%	50mg	￥230.40	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KU216-100mg	2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95+%	100mg	748CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KU216-250mg	2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	893567-09-4	95+%	250mg	1790CNY	2021-05-08
Matrix Scientific	126629-1g	2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, >95%	893567-09-4	>95%	1g	$1,764.00	2021-06-27

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:893567-09-4)6-CYCLOPROPYL-3-PYRIDINYL BORONIC ACID PINACOL ESTER

Order Number:sfd18316

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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